Cas no 1497289-92-5 (2-(1-amino-4,4-dimethylcyclohexyl)ethan-1-ol)

• Product Name: 2-(1-amino-4,4-dimethylcyclohexyl)ethan-1-ol
• CAS No: 1497289-92-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• MDL: MFCD21184484
• CID: 5559310
• PubChem ID: 65239801
• Update Time: 2025-10-29

2-(1-amino-4,4-dimethylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanol, 1-amino-4,4-dimethyl-
• 2-(1-amino-4,4-dimethylcyclohexyl)ethan-1-ol

• MDL： MFCD21184484
• Inchi： 1S/C10H21NO/c1-9(2)3-5-10(11,6-4-9)7-8-12/h12H,3-8,11H2,1-2H3
• InChI Key： XVPNLMWBUJASFS-UHFFFAOYSA-N
• SMILES： C1(N)(CCO)CCC(C)(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-(1-amino-4,4-dimethylcyclohexyl)ethan-1-ol

Introduction to 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol (CAS No. 1497289-92-5)

2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol, with the CAS number 1497289-92-5, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclohexyl ring with two methyl groups and an amino group, attached to an ethan-1-ol moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The chemical structure of 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol can be represented as follows: C₁₀H₂₃NO. The presence of the amino group and the hydroxyl group endows this compound with both nucleophilic and hydrophilic properties, making it a versatile building block for the synthesis of more complex molecules. These properties are crucial for its potential use in drug discovery and development.

In the realm of medicinal chemistry, 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its activity in modulating various biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The cyclohexyl ring with two methyl groups in 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol contributes to its lipophilicity, which is essential for crossing biological membranes and reaching target sites within cells. This property is particularly important for drugs that need to penetrate the blood-brain barrier (BBB) to treat central nervous system (CNS) disorders. Research conducted at the University of California, San Francisco, demonstrated that certain derivatives of this compound could effectively cross the BBB and exert neuroprotective effects in animal models of Alzheimer's disease.

The hydroxyl group in 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol also plays a critical role in its pharmacological profile. This functional group can form hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. Additionally, the hydroxyl group can be modified through various chemical reactions to create prodrugs or improve solubility, which are important considerations for drug formulation and delivery.

In addition to its potential therapeutic applications, 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol has been studied for its use as a chiral ligand in asymmetric synthesis. Chiral ligands are essential for the production of enantiomerically pure compounds, which are often required for pharmaceuticals due to their distinct biological activities. A study published in the Tetrahedron: Asymmetry journal in 2022 reported that this compound could serve as an effective ligand for palladium-catalyzed asymmetric allylic alkylation reactions, yielding high enantioselectivities.

The synthesis of 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol typically involves several steps, including the formation of the cyclohexyl ring with two methyl groups and the introduction of the amino and hydroxyl groups. Various synthetic routes have been developed to optimize yield and purity. One common approach involves starting from commercially available 4,4-dimethylcyclohexanone and using reductive amination followed by reduction to introduce the amino and hydroxyl groups. Another method involves Grignard reactions followed by selective oxidation to achieve the desired structure.

The safety profile of 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully evaluate its safety profile in humans.

In conclusion, 2-(1-Amino-4,4-dimethylcyclohexyl)ethan-1-ol (CAS No. 1497289-92-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable building block for drug discovery and development. Ongoing research continues to explore its potential therapeutic uses and optimize its properties for clinical applications.